2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C16H17N3O4/c1-22-13-8-7-10(9-14(13)23-2)18-16(21)19-12-6-4-3-5-11(12)15(17)20/h3-9H,1-2H3,(H2,17,20)(H2,18,19,21)
• InChI Key: UUQPGNHXKFCCKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)N)OC
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide, also known as DABCYL, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. DABCYL is a fluorescent quencher that is used in a range of biochemical assays, including DNA sequencing, protein-protein interactions, and enzyme kinetics.

Mechanism of Action

2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide works by quenching the fluorescence of nearby fluorophores. When 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is in close proximity to a fluorophore, it absorbs the energy emitted by the fluorophore, causing it to become non-fluorescent. This quenching effect is used in a range of biochemical assays to monitor the interactions and activities of various biomolecules.
Biochemical and Physiological Effects:
2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in biochemical assays and research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide in lab experiments is its ability to quench fluorescence in a range of biochemical assays. Additionally, 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is a non-toxic compound that can be used in a variety of experimental settings. However, one limitation of using 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is its relatively low fluorescence quenching efficiency compared to other quenchers. This can limit its usefulness in certain experimental applications.

Future Directions

There are several potential future directions for research involving 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide. One area of interest is the development of more efficient quenchers for use in biochemical assays. Additionally, there is potential for the use of 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide in the development of new diagnostic tools and therapies for various diseases. Further research is needed to explore these and other potential applications of 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide in the field of biomedical research.

Synthesis Methods

The synthesis of 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide involves the reaction of 3,4-dimethoxyaniline with phthalic anhydride to form 3,4-dimethoxyphthalic anhydride. This intermediate is then reacted with ammonia to form the 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide compound.

Scientific Research Applications

2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is widely used in scientific research as a fluorescent quencher. It is commonly used in DNA sequencing, where it is attached to the 5' end of a DNA fragment to quench fluorescence. 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is also used in protein-protein interaction studies, where it is attached to a protein of interest to monitor its interactions with other proteins. Additionally, 2-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide is used in enzyme kinetics studies, where it is used to measure the rate of enzyme-catalyzed reactions.